Cas no 63878-55-7 (9,10-Anthracenedione, 1,3,6-trimethoxy-)

• Product Name: 9,10-Anthracenedione, 1,3,6-trimethoxy-
• CAS No: 63878-55-7
• MF: C₁₇H₁₄O₅
• MW: 298.290065288544
• CID: 1661074
• PubChem ID: 10518158
• Update Time: 2025-04-21

9,10-Anthracenedione, 1,3,6-trimethoxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,3,6-trimethoxy-
• 1,3,6-trimethoxyanthracene-9,10-dione
• SCHEMBL16227196
• 63878-55-7
• 1,3,6-trimethoxyanthraquinone
• DTXSID30441200

• Inchi： 1S/C17H14O5/c1-20-9-4-5-11-12(6-9)16(18)13-7-10(21-2)8-14(22-3)15(13)17(11)19/h4-8H,1-3H3
• InChI Key： RVRLMEJZOHMHTO-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC2C(C3C=C(C=CC=3C(C=21)=O)OC)=O)OC

Computed Properties

• Exact Mass: 298.08412
• Monoisotopic Mass: 298.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 61.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones